Cas no 1804255-31-9 (1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one
• CAS No: 1804255-31-9
• MF: C₉H₈Br₂OS
• MW: 324.03221988678
• CID: 4792317
• Update Time: 2025-06-10

1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8Br2OS/c1-5(12)9(11)7-3-2-6(10)4-8(7)13/h2-4,9,13H,1H3
• InChI Key： GYNNHERJFUUFQR-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.3
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one

Introduction to 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one (CAS No. 1804255-31-9)

1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one, with the CAS number 1804255-31-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a mercapto group, and a ketone functional group. These features contribute to its diverse chemical reactivity and biological properties.

The molecular formula of 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one is C₉H₈Br₂O₂S, and its molecular weight is approximately 336.03 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and condensation steps. The synthesis process can be optimized to achieve high yields and purity, making it suitable for various research and industrial applications.

In the field of medicinal chemistry, 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, particularly its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory effects on the proliferation of human cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

Beyond its potential in cancer therapy, 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one has also been investigated for its anti-inflammatory properties. In a study conducted by researchers at the University of California, it was found that this compound effectively reduced inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its biological activities, 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one has been explored for its applications in materials science. Its unique chemical structure makes it a valuable precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have used this compound as a building block for the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The safety profile of 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and properly disposing of waste materials.

In conclusion, 1-Bromo-1-(4-bromo-2-mercaptophenyl)propan-2-one (CAS No. 1804255-31-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and chemical reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.